3,5-Difluorophenyl vinyl ether

• Molecular Formula: C8H6F2O
• Molecular Weight: 156.13 g/mol
• IUPAC Name: 1-ethenoxy-3,5-difluorobenzene
• InChI: InChI=1S/C8H6F2O/c1-2-11-8-4-6(9)3-7(10)5-8/h2-5H,1H2
• InChI Key: YOCYZGVKVDWMDH-UHFFFAOYSA-N
• Canonical SMILES: C=COC1=CC(=CC(=C1)F)F

Description

3,5-Difluorophenyl vinyl ether is a useful research compound. Its molecular formula is C8H6F2O and its molecular weight is 156.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a 100 ml round bottom flask was added 3,5-difluorophenol (3.85 g, 29.6 mmol), vinylacetate (5.1 g, 59.2 mmol), Na2CO3 (1.88 g, 17.8 mmol), chloro-1,5-cycooctadiene iridium (I) dimmer (199 mg, 0.296 mmol) and 10 ml toluene. The resulting reaction mixture was flushed with nitrogen and heated at 100° C. overnight. After cooling to room temperature, the reaction mixture was diluted with 60 ml hexane and washed with 60 ml water. The organics were dried over sodium sulfate, filtered through a pad of silica gel, rinsed with 60 ml hexane. The filtrates were concentrated to give 3.25 g desired product as colorless liquid.